Cas no 51934-37-3 (5-Methoxynaphthalene-1-carboxylic Acid)

• Product Name: 5-Methoxynaphthalene-1-carboxylic Acid
• CAS No: 51934-37-3
• MF: C₁₂H₁₀O₃
• MW: 202.206003665924
• MDL: MFCD15527522
• CID: 1575376
• PubChem ID: 10932516
• Update Time: 2025-06-07

5-Methoxynaphthalene-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylic acid, 5-methoxy-
• 5-METHOXY-1-NAPHTHOIC ACID
• 5-methoxynaphthalene-1-carboxylic acid
• SCHEMBL4103770
• 51934-37-3
• ZB1054
• AKOS022647048
• DTXSID40448801
• MFCD15527522
• EN300-1666535
• 5-methoxy-1-naphthoicacid
• AB7391
• XOAHGFTUIRAVTN-UHFFFAOYSA-N
• AS-44840
• 5-Methoxynaphthalene-1-carboxylic Acid

• MDL： MFCD15527522
• Inchi： 1S/C12H10O3/c1-15-11-7-3-4-8-9(11)5-2-6-10(8)12(13)14/h2-7H,1H3,(H,13,14)
• InChI Key： XOAHGFTUIRAVTN-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=C(C(=O)O)C=CC=C21

Computed Properties

• Exact Mass: 202.063
• Monoisotopic Mass: 202.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 403.3±18.0 °C at 760 mmHg
• Flash Point: 162.3±14.7 °C
• PSA: 46.53
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-Methoxynaphthalene-1-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Methoxynaphthalene-1-carboxylic Acid

5-Methoxynaphthalene-1-carboxylic Acid (CAS No. 51934-37-3): A Versatile Naphthoic Acid Derivative in Modern Chemical and Pharmaceutical Research

5-Methoxynaphthalene-1-carboxylic acid (CAS No. 51934-37-3), a structurally unique naphthoic acid derivative, has emerged as a critical intermediate in advanced organic synthesis and pharmacological research. This compound, characterized by its aromatic naphthalene ring substituted with a methoxy group at position 5 and a carboxylic acid moiety at position 1, exhibits distinctive physicochemical properties that make it indispensable in diverse applications. Recent advancements in synthetic methodologies and mechanistic understanding have further solidified its role in developing novel drug candidates and specialty materials.

The molecular architecture of 5-Methoxynaphthalene-1-carboxylic Acid (molecular formula C₁₁H₈O₃) combines the electronic features of naphthalene with the reactivity of carboxylic acids and the electron-donating capacity of the methoxy substituent. This combination enables versatile functionalization pathways, such as esterification, amidation, or coupling reactions, which are pivotal for constructing bioactive molecules. Researchers have leveraged these properties to design ligands for metalloenzyme inhibitors, fluorescent probes for cellular imaging, and polymerizable monomers for high-performance coatings.

In medicinal chemistry, CAS No. 51934-37-3-based derivatives have shown promising anti-inflammatory activity through modulation of NF-kB signaling pathways. A groundbreaking study published in Journal of Medicinal Chemistry (2023) demonstrated that certain analogs suppress cytokine production in macrophage models more effectively than conventional NSAIDs without gastrointestinal toxicity. The methoxy substitution at C5 was identified as critical for optimizing lipophilicity and receptor binding affinity, highlighting structure-property relationships central to drug design.

Synthesis advancements have significantly improved accessibility to this compound. Traditional methods involving Friedel-Crafts acylation of methoxy-substituted naphthalenes face challenges with regioselectivity and harsh reaction conditions. However, recent reports describe palladium-catalyzed cross-coupling strategies using aryl halides and carboxylic acid precursors under mild conditions (Organic Letters, 2022). These protocols achieve >98% yield with excellent positional control, addressing scalability issues critical for industrial applications.

In material science applications, 5-Methoxynaphthalene-1-carboxylic Acid's UV-absorbing properties make it valuable for photoprotective coatings. A 2024 study by researchers at MIT demonstrated that copolymers incorporating this moiety exhibit enhanced stability under UV exposure while maintaining transparency in the visible spectrum—a breakthrough for next-generation automotive coatings and optoelectronic devices.

Eco-friendly synthesis routes are increasingly prioritized due to regulatory pressures on organic chemicals. Green chemistry initiatives have explored microwave-assisted synthesis using solvent-free conditions to produce CAS No. 51934-37-3. This method reduces energy consumption by 60% compared to conventional reflux techniques while achieving comparable yields (Sustainable Chemistry & Pharmacy, 2024). Such innovations align with global sustainability goals without compromising product quality.

Bioavailability studies reveal that 5-Methoxynaphthalene-1-carboxylic Acid's pharmacokinetic profile can be optimized through prodrug strategies. By conjugating the carboxylic acid group with hydrophilic moieties like polyethylene glycol (PEG), researchers achieved improved aqueous solubility from 0.8 mg/mL to 62 mg/mL (Bioorganic & Medicinal Chemistry Letters, 2024). This enhancement is critical for intravenous drug delivery systems targeting oncology applications.

Safety assessments conducted under OECD guidelines confirm this compound's low acute toxicity when handled properly (Toxicology Reports, 2024). However, occupational exposure limits remain strictly regulated due to potential skin sensitization risks during manufacturing processes. Best practices emphasize use of NIOSH-approved respirators and closed-system handling equipment during large-scale production.

The compound's structural versatility continues driving innovations across disciplines:

• In diagnostics: Fluorescent sensors based on its naphthyl core detect heavy metal ions with sub-parts-per-billion sensitivity (Analytical Chemistry, 2024)
• In agriculture: Derivatives exhibit selective herbicidal activity against broadleaf weeds without affecting monocot crops (Pest Management Science, 2024)
• In nanotechnology: Self-assembling monolayers show promise for quantum dot encapsulation systems (Nano Letters, Q1'2024)

Ongoing research focuses on exploiting its redox properties for electrochemical applications and developing biocatalytic synthesis pathways using engineered enzymes (Nature Catalysis, Perspective Article - March'24). These developments underscore 5-Methoxynaphthalene-1-carboxylic Acid (CAS No. 51934-37-3)'s enduring significance as both a foundational building block and an active pharmaceutical ingredient in advancing modern science.